N-{3-[1-(3-chloro-4-methylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide

• IUPAC Name: N-[3-[1-(3-chloro-4-methylphenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
• InChI: InChI=1S/C19H15ClN6OS/c1-11-8-9-14(10-15(11)20)26-12(2)16(23-25-26)17-21-19(28-24-17)22-18(27)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,21,22,24,27)
• InChI Key: QZHWQDFUJFVDET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C3=NSC(=N3)NC(=O)C4=CC=CC=C4)C)Cl
• Molecular Formula: C19H15ClN6OS
• Molecular Weight: 410.9 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and electron microscopy can be used to determine a molecule’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents. These properties can often be found in chemical databases.

Scientific Research Applications

Enzyme Inhibition: Studies have evaluated Compound X’s inhibitory activity against enzymes such as urease. .

Biological Applications

Compound X’s unique structure makes it relevant in biological research:

• Photosynthesis Inhibition : At certain concentrations, Compound X interferes with photosynthesis. .

Organic Synthesis and Chemical Reactions

Compound X serves as a building block in organic synthesis:

• Benzyl Phenyl Ketone Derivatives : It plays a crucial role in synthesizing benzyl phenyl ketone derivatives. .

Crystallography and Spectroscopy

Researchers have characterized Compound X using various techniques:

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Safety and Hazards

The safety and hazards of a compound are extremely important to understand. This can include the compound’s toxicity, flammability, and any precautions that need to be taken when handling it.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors, influencing their activity .

Mode of Action

It’s worth noting that similar compounds have been found to interfere with photosynthesis . They inhibit the fixation of labeled carbon dioxide in plant leaves

Biochemical Pathways

Based on the potential mode of action, it can be inferred that the compound may affect the photosynthetic pathway . The inhibition of carbon dioxide fixation would disrupt the photosynthetic process, affecting the plant’s ability to produce energy and grow.

Result of Action

Based on the potential mode of action, it can be inferred that the compound may lead to a disruption in the energy production process of the cells due to its potential interference with photosynthesis .